Cas no 514843-75-5 (Benzene, 1-chloro-4-(1-chlorobutyl)-)
Benzene, 1-chloro-4-(1-chlorobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-4-(1-chlorobutyl)-
-
- Inchi: 1S/C10H12Cl2/c1-2-3-10(12)8-4-6-9(11)7-5-8/h4-7,10H,2-3H2,1H3
- InChI Key: TYIRBQQRLDWVGD-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC=C(C(Cl)CCC)C=C1
Benzene, 1-chloro-4-(1-chlorobutyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-37236349-1.0g |
514843-75-5 | 95% | 1.0g |
$821.0 | 2023-01-08 | ||
| Enamine | BBV-37236349-2.5g |
514843-75-5 | 95% | 2.5g |
$1701.0 | 2023-01-08 | ||
| Enamine | BBV-37236349-5.0g |
514843-75-5 | 95% | 5.0g |
$2154.0 | 2023-01-08 | ||
| Enamine | BBV-37236349-10.0g |
514843-75-5 | 95% | 10.0g |
$2708.0 | 2023-01-08 |
Benzene, 1-chloro-4-(1-chlorobutyl)- Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Benzene, 1-chloro-4-(1-chlorobutyl)-
Introduction to Benzene, 1-chloro-4-(1-chlorobutyl)- (CAS No. 514843-75-5)
Benzene, 1-chloro-4-(1-chlorobutyl)-, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, identified by its unique chemical structure and the CAS number 514843-75-5, has garnered attention due to its potential applications in the synthesis of advanced chemical entities. The molecular framework of this compound consists of a benzene ring substituted with a chloro group at the 1-position and a 1-chlorobutyl group at the 4-position, which imparts distinct chemical properties and reactivity patterns.
The synthesis and characterization of Benzene, 1-chloro-4-(1-chlorobutyl)- involve meticulous attention to detail, ensuring that the structural integrity and purity of the compound are maintained. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm the molecular structure and chemical environment of the compound. These analytical methods provide critical insights into the functional groups present and their interactions within the molecule.
In recent years, there has been a growing interest in the development of novel intermediates for pharmaceutical applications. The structural features of Benzene, 1-chloro-4-(1-chlorobutyl)- make it a valuable precursor in the synthesis of more complex molecules. For instance, the chloro substituents on the benzene ring can undergo various reactions such as nucleophilic aromatic substitution, leading to the introduction of diverse functional groups. This flexibility in reactivity is highly advantageous in drug discovery pipelines, where rapid and efficient synthesis of target compounds is essential.
The 1-chlorobutyl group attached at the 4-position introduces additional reactivity, enabling further functionalization through processes like alkylation or coupling reactions. Such modifications are crucial for tailoring the pharmacological properties of derived compounds. Researchers have explored various synthetic routes to optimize the yield and purity of Benzene, 1-chloro-4-(1-chlorobutyl)-, often employing catalytic systems that enhance reaction efficiency while minimizing side products.
One notable application of this compound is in the field of medicinal chemistry. The benzene core is a common motif in many bioactive molecules, and modifications at specific positions can significantly influence biological activity. For example, studies have shown that derivatives of this compound exhibit potential as intermediates in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The chloro and chlorobutyl substituents provide handles for further derivatization, allowing chemists to fine-tune potency and selectivity.
The role of computational chemistry has also become increasingly prominent in understanding the behavior of compounds like Benzene, 1-chloro-4-(1-chlorobutyl)-. Molecular modeling techniques predict how these molecules interact with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing synthetic strategies. Additionally, computational studies help in identifying potential liabilities early in the drug discovery process, reducing costly failures downstream.
In conclusion, Benzene, 1-chloro-4-(1-chlorobutyl)- (CAS No. 514843-75-5) represents a fascinating compound with broad utility in synthetic chemistry and pharmaceutical research. Its unique structural features offer opportunities for innovative drug development and material science applications. As research continues to advance, new methodologies for its synthesis and utilization will undoubtedly emerge, further solidifying its importance in scientific endeavors.
514843-75-5 (Benzene, 1-chloro-4-(1-chlorobutyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)